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Technical Support Center: Cefodizime (Sodium)
Stability in Infusion Fluids

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the stability of Cefodizime (sodium) in various infusion fluids for
experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is the stability of Cefodizime sodium in common infusion fluids at room temperature?

Al: Cefodizime sodium (at a concentration of 4 mg/mL) is stable for at least 24 hours at room
temperature (20-24°C) in several common intravenous infusion fluids. Stability is defined as
retaining more than 90% of the initial concentration.[1] The infusion fluids tested include 0.9%
sodium chloride, 5% dextrose in water, 10% dextrose in water, 3% polygeline, and 5% amino
acid injection fluid.[1][2]

Q2: How does refrigerated storage affect the stability of Cefodizime sodium solutions?
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A2: Refrigerated storage at 4°C significantly extends the stability of Cefodizime sodium. In the
same infusion fluids mentioned above, Cefodizime concentrations remained above 90% of the
initial concentration for at least 6 days (144 hours).[1]

Q3: Were there any visual changes observed in the Cefodizime solutions during stability
testing?

A3: No color change or precipitation was observed in any of the tested infusion fluids (0.9%
sodium chloride, 5% dextrose in water, 10% dextrose in water, 3% polygeline, 5% amino acid
injection fluid) during the stability studies at both room temperature and 4°C.[1] However,
immediate clouding was observed when chlorpromazine was combined with a solution of
cefodizime, and a color change was noted with acetylcysteine.[1]

Q4: Did the pH of the solutions change significantly during storage?

A4: The pH of the Cefodizime solutions in the tested infusion fluids remained essentially
unchanged throughout the stability studies under both storage conditions.[1] An increase in pH
was noted when aminophylline was added to the cefodizime solution.[1]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Unexpected precipitation or
cloudiness upon reconstitution

or mixing.

Incompatibility with the diluent

or another drug.

Do not use the solution.
Prepare a fresh solution,
ensuring the correct diluent is
used as per the experimental
protocol. If mixing with other
drugs, verify compatibility data
beforehand. Immediate
clouding has been observed

with chlorpromazine.[1]

Discoloration of the solution.

Degradation of Cefodizime or
a reaction with another

component.

A color change from light
yellow to colorless has been
observed when mixed with
acetylcysteine.[1] If
unexpected discoloration
occurs, it is recommended to
discard the solution and

prepare a fresh one.

Lower than expected
concentration of Cefodizime in

the sample.

- Exceeded stability limits (time
or temperature).- Improper
storage conditions.- Error in

initial dilution.

- Review the stability data
tables to ensure storage time
and temperature are within
acceptable limits.- Verify that
storage equipment
(refrigerators, room
temperature monitors) are
functioning correctly.- Double-
check all calculations and

steps in the dilution protocol.

Data on Cefodizime Sodium Stability

The following tables summarize the stability of Cefodizime sodium in various infusion fluids.

The stability is defined as the retention of 290% of the initial drug concentration.

Table 1: Stability of Cefodizime Sodium (4 mg/mL) at Room Temperature (20-24°C)
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Infusion Fluid Stability Duration (hours)
0.9% Sodium Chloride > 24[1]
5% Dextrose in Water = 24[1]
10% Dextrose in Water > 24[1]
3% Polygeline = 24[1]
5% Amino Acid Injection > 24[1]

Table 2: Stability of Cefodizime Sodium (4 mg/mL) under Refrigeration (4°C)

Infusion Fluid Stability Duration (hours)
0.9% Sodium Chloride > 144[1]
5% Dextrose in Water > 144[1]
10% Dextrose in Water = 144[1]
3% Polygeline > 144[1]
5% Amino Acid Injection > 144[1]

Experimental Protocols

1. Preparation of Cefodizime Sodium Solutions
This protocol is based on the methodology described in the cited literature.[1]

¢ Reconstitution: For intravenous administration, the contents of a 2,000 mg vial of Cefodizime
may be reconstituted with 10 mL of sterile water for injection.[1]

¢ Dilution: The primary solution can then be diluted in appropriate amounts of the desired
infusion fluid (e.g., 0.9% sodium chloride, 5% dextrose in water) to the target concentration
for the experiment.[1]

2. Stability Testing Protocol
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This protocol outlines the general steps for conducting a stability study of Cefodizime sodium in
an infusion fluid.

o Sample Preparation: Prepare the Cefodizime solution in the chosen infusion fluid within i.v.
glass bottles.[1]

o Storage Conditions:
o Store one set of samples at room temperature (20-24°C).[1]
o Store a second set of samples under refrigeration at 4°C.[1]
o Sampling Schedule:

o Room Temperature: Collect 2-mL samples immediately after preparation (time 0) and at 1,
2,6, 12, and 24 hours.[1]

o Refrigeration: Collect 2-mL samples immediately after preparation (time 0) and at 24, 48,
72, 96, 120, and 144 hours.[1]

o Sample Handling: Immediately freeze all collected samples at -70°C until analysis.[1]
e Analysis:

o Visually examine all samples for changes in color and clarity.[1]

o Measure the pH of the solutions using a pH meter.[1]

o Determine the Cefodizime content using a validated analytical method, such as a
microbiological assay or high-performance liquid chromatography (HPLC).[1]

Visualizations
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Caption: Experimental workflow for assessing Cefodizime stability.
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Caption: Troubleshooting decision tree for Cefodizime solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15708358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

